1-(5-Bromo-3-fluoropyridin-2-yl)-2-fluoroethanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“1-(5-Bromo-3-fluoropyridin-2-yl)ethanone” is a chemical compound with the empirical formula C7H5BrFNO. It has a molecular weight of 218.02 . This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals .
Molecular Structure Analysis
The SMILES string for “1-(5-Bromo-3-fluoropyridin-2-yl)ethanone” isCC(=O)c1ncc(Br)cc1F
. The InChI code is 1S/C7H5BrFNO/c1-4(11)7-6(9)2-5(8)3-10-7/h2-3H,1H3
. Physical And Chemical Properties Analysis
The physical form of “1-(5-Bromo-3-fluoropyridin-2-yl)ethanone” is solid . The compound has a density of 1.619±0.06 g/cm3 . The boiling point is predicted to be 239.5±40.0 ℃ .Scientific Research Applications
Chemoselective Functionalization
1-(5-Bromo-3-fluoropyridin-2-yl)-2-fluoroethanol's related compound, 5-bromo-2-chloro-3-fluoropyridine, has been studied for its chemoselective functionalization. This involves catalytic amination conditions that lead to exclusive bromide substitution products with secondary amines and primary anilines. The chemoselectivity can be reversed under different conditions, providing diverse functionalization opportunities (Stroup, Szklennik, Forster, & Serrano-Wu, 2007).
Synthesis of Disubstituted Fluoropyridines
The synthesis of 3,5-disubstituted 2-fluoropyridines involves the use of 5-bromo-2-fluoro-3-pyridylboronic acid. This compound, closely related to 1-(5-Bromo-3-fluoropyridin-2-yl)-2-fluoroethanol, demonstrates the potential for synthesizing various fluoropyridines with significant yields, offering applications in creating diverse pyridine-based structures (Sutherland & Gallagher, 2003).
Fluoropyridine-based Alkyne Reagents
The compound FPyKYNE, which shares structural similarities with 1-(5-Bromo-3-fluoropyridin-2-yl)-2-fluoroethanol, has been developed as a fluoropyridine-based alkyne reagent for labeling macromolecules using click chemistry. This highlights its potential in bioconjugation and molecular labeling applications (Kuhnast, Hinnen, Tavitian, & Dollé, 2008).
Halogen-rich Intermediates for Synthesis
The study of halogen-rich intermediates, like 5-bromo-2-chloro-4-fluoro-3-iodopyridine, indicates the potential of such compounds in medicinal chemistry research. These intermediates, closely related to 1-(5-Bromo-3-fluoropyridin-2-yl)-2-fluoroethanol, can be used to synthesize a variety of pentasubstituted pyridines with desired functionalities (Wu, Porter, Frennesson, & Saulnier, 2022).
Optical Properties of Fluorophores
Research into fluorophores based on 2-(5-arylpyridine-2-yl)-6-(het)arylquinoline demonstrates the potential of fluorinated pyridines, similar to 1-(5-Bromo-3-fluoropyridin-2-yl)-2-fluoroethanol, in developing materials with specific optical properties. This has implications in the field of materials science and photonics (Kopchuk et al., 2019).
Safety And Hazards
properties
IUPAC Name |
1-(5-bromo-3-fluoropyridin-2-yl)-2-fluoroethanol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6BrF2NO/c8-4-1-5(10)7(11-3-4)6(12)2-9/h1,3,6,12H,2H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BOEPQICVNYDLFW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC(=C1F)C(CF)O)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6BrF2NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.03 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(5-Bromo-3-fluoropyridin-2-yl)-2-fluoroethanol |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.